3-Bromo-2-iodobenzotrifluoride

• IUPAC Name: 1-bromo-2-iodo-3-(trifluoromethyl)benzene
• InChI: InChI=1S/C7H3BrF3I/c8-5-3-1-2-4(6(5)12)7(9,10)11/h1-3H
• InChI Key: JLBORDRDWBCEFY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Br)I)C(F)(F)F
• Molecular Formula: C7H3BrF3I
• Molecular Weight: 350.90 g/mol

Description

3-Bromo-2-iodobenzotrifluoride is a chemical compound with the CAS Number: 85977-23-7. Its IUPAC name is 1-bromo-2-iodo-3-(trifluoromethyl)benzene. It has a molecular weight of 350.9.

Physical And Chemical Properties Analysis

3-Bromo-2-iodobenzotrifluoride is a solid at room temperature. It has a boiling point of 34-36°C. The compound is stable under normal conditions but should be stored at 2-8°C for optimal preservation.

Scientific Research Applications

Nanoparticle Assembly and Phosphorescence

• 3-Bromo- and 3-iodo-carbazoles, related to 3-Bromo-2-iodobenzotrifluoride, have been used in the assembly of crystalline nanoparticles based on halogen-halogen interactions. These nanoparticles emit a novel self-protective room temperature phosphorescence (RTP), which can be utilized in various analytical applications. This study provides insights into the potential use of 3-Bromo-2-iodobenzotrifluoride in creating phosphorescent materials (Liang et al., 2006).

Synthesis and Chemical Reactions

• The compound has been involved in various synthetic processes. For instance, its derivative, 3-Bromo-2-phenylbenzofuran, was synthesized through Sonogashira cross-coupling reaction and cyclization, highlighting its role in complex organic synthesis (Shu, 2011).
• Additionally, 3-Bromo-2-nitrobenzo[b]thiophene, a related compound, reacted with amines in an aromatic nucleophilic substitution with rearrangement, showing the compound's utility in novel synthetic pathways (Guerrera et al., 1995).

Molecular Recognition and Supramolecular Assemblies

• The bromo derivative of 3,5-dihydroxybenzoic acid, similar in structure to 3-Bromo-2-iodobenzotrifluoride, has been used in molecular recognition studies with N-donor compounds. This demonstrates the compound's potential in developing supramolecular structures and understanding intermolecular interactions (Varughese & Pedireddi, 2006).

Chemical Fixation of CO2

• A derivative, 3-Bromo-1,1,1-trifluoro-2-propanol, was effective in the chemical fixation of CO2 with various epoxides, indicating a potential application in environmental chemistry and CO2 utilization (Ma et al., 2020).

Catalysis and Organic Reactions

• A bromo-capped diruthenium(i,i) N-heterocyclic carbene compound was used for catalytic olefin aziridination reactions, illustrating the utility of bromo-functionalized compounds in catalysis (Sengupta et al., 2018).

Safety and Hazards

The compound has been classified with the signal word 'Warning’. Hazard statements associated with it include H302+H312+H332;H315;H319;H335, indicating potential harm if swallowed, in contact with skin, or if inhaled, and it may cause skin and eye irritation. Precautionary measures include avoiding breathing dust and wearing protective gloves and eye/face protection.